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Compound of Interest

Compound Name: Cyclo(-Ala-Ala)

CAS No.: 72904-45-1

Cat. No.: B7888671

Get Quote

Abstract: This guide provides researchers, scientists, and drug development professionals with

a comprehensive framework for procuring high-purity Cyclo(-Ala-Ala) for research and

development. More than a simple list of suppliers, this document details the scientific context,

outlines a robust supplier qualification process, and provides actionable protocols for incoming

quality control and proper handling. The objective is to empower researchers to source Cyclo(-
Ala-Ala) that meets the stringent requirements of scientific investigation, thereby ensuring the

integrity and reproducibility of experimental outcomes.

Introduction to Cyclo(-Ala-Ala): The Scientific
Context
Chemical Identity and Structure
Cyclo(-Ala-Ala), also known as (3S,6S)-3,6-Dimethylpiperazine-2,5-dione, is a cyclic dipeptide

(CDP) formed from two L-alanine residues.[1][2] As the simplest chiral cyclic dipeptide, its rigid,

well-defined conformation makes it a valuable scaffold in medicinal chemistry and a model

compound for studying peptide structure.[3]
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CAS Number: 5845-61-4[1][2][3][4]

Molecular Formula: C₆H₁₀N₂O₂[1][2][3][4]

Molecular Weight: 142.16 g/mol [1][3][4]

Synonyms: Cyclo(L-Ala-L-Ala), Ala-Ala diketopiperazin, (3S,6S)-3,6-Dimethylpiperazine-2,5-

dione.[1][2]

Significance in Research
Cyclo(-Ala-Ala) and other cyclic dipeptides are of significant interest in various research fields

due to their unique structural properties and biological activities.[1][5] They serve as:

Building Blocks: Utilized as key starting materials in peptide synthesis and for the

development of more complex bioactive molecules.[1][3]

Drug Delivery Scaffolds: Their inherent stability and ability to mimic peptide bonds make

them excellent candidates for creating novel drug delivery systems with enhanced solubility

and bioavailability.[1][5]

Biochemical Probes: Employed in proteomics and biochemical research to study protein-

protein interactions and cellular mechanisms.[1][3]

Therapeutic Leads: Studies have suggested that some cyclic dipeptides possess

antimicrobial, neuroprotective, and immune-modulating properties.[3]

The Critical Importance of Purity and Stereochemistry
For any research application, the purity of a chemical reagent is paramount. In the case of

Cyclo(-Ala-Ala), two factors are critical:

Chemical Purity: Impurities from the synthesis process, such as residual solvents or

unreacted starting materials, can be bioactive or cytotoxic, leading to confounding results

and misinterpretation of data.[6]

Stereochemical Integrity: Cyclo(-Ala-Ala) is chiral. The biological activity of the (L,L)

enantiomer can differ significantly from the (D,D) or (L,D) forms. Ensuring high enantiomeric
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purity is crucial for obtaining specific and reproducible biological effects.[6]

Supplier Qualification: A Framework for Selection
Choosing a supplier is not merely about finding the lowest price. It is about establishing a

partnership that guarantees consistent quality. A rigorous qualification process is the first line of

defense against experimental variability.

Key Criteria for Evaluating Chemical Suppliers
Purity & Analytical Data: Reputable suppliers provide a detailed, batch-specific Certificate of

Analysis (CoA) with every product. This is non-negotiable. The CoA should include data from

multiple analytical techniques.

Stereochemical Confirmation: The supplier must specify the stereochemistry (e.g., L,L) and

ideally provide data, such as optical rotation or chiral chromatography, to confirm it.

Batch-to-Batch Consistency: The supplier should have robust quality management systems

(e.g., ISO 9001 certification) to ensure that the product you buy today is identical to the one

you buy six months from now.

Technical Support: A reliable supplier will have accessible technical support staff who can

answer questions about product specifications, solubility, and stability.

Interpreting the Certificate of Analysis (CoA)
The CoA is the most critical document accompanying your compound.[7] You must be able to

interpret it correctly. Key tests to look for include:

HPLC/UPLC (High/Ultra-Performance Liquid Chromatography): This is the standard method

for assessing purity.[6][8][9] The CoA should show a chromatogram with a major peak for

Cyclo(-Ala-Ala) and specify the purity, typically as a percentage of the total peak area (e.g.,

≥98% or ≥99%).[1][8]

Mass Spectrometry (MS): This confirms the molecular weight of the compound, verifying its

identity.[6][9] The CoA should list the observed mass-to-charge ratio (m/z), which should

match the calculated value for the compound.
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NMR (Nuclear Magnetic Resonance) Spectroscopy: ¹H-NMR provides detailed information

about the chemical structure and can confirm that the correct compound has been

synthesized.[10] The CoA should state that the spectrum "conforms to structure."

Water Content (Karl Fischer Titration): Peptides are often hygroscopic.[11] Knowing the

water content is essential for accurately calculating concentrations for your experiments.[6]

[12]

Residual Solvents (GC): Gas chromatography can identify and quantify any residual solvents

from the manufacturing process.[6][9]

Leading Suppliers of Cyclo(-Ala-Ala) for Research
Use
Several reputable chemical suppliers offer Cyclo(-Ala-Ala) for research purposes. The choice

of supplier may depend on the required grade, quantity, and geographical location. The

following table provides a summary of prominent suppliers.
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Supplier Focus Area Typical Purity Notes

Bachem
Peptide Synthesis &

Biochemicals
>99%

A leading

manufacturer of

peptides, known for

high-quality products

and extensive

documentation.[13]

[14]

Sigma-Aldrich (Merck)
Broad Life Science &

Chemicals

Various grades

available

Offers a wide range of

chemical products,

including related

alanine dipeptides and

tripeptides.[15]

Tocris Bioscience
Bioactive Small

Molecules & Peptides
High Purity

Specializes in high-

purity reagents for

pharmacological and

life science research.

Chem-Impex
Fine Chemicals &

Intermediates
≥99% (HPLC)

Provides a range of

cyclic dipeptides and

building blocks for

synthesis.[1]

Santa Cruz

Biotechnology

Biochemicals for

Research
Research Grade

Offers Cyclo(-Ala-Ala)

for research use only.

[4]

Smolecule
Drug Discovery &

Development
In Stock

Caters to the drug

discovery market with

various scaffolds and

building blocks.[3]

This list is not exhaustive, and availability may vary. Researchers should always verify the

product specifications directly with the supplier before purchasing.
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Experimental Protocols: Incoming Quality Control
(QC) & Handling
Even when purchased from a reputable source, it is good practice to perform in-house QC on a

new batch of any critical reagent. This self-validating step ensures the integrity of your

experiments.

Protocol: Proper Storage and Handling
Proper storage is crucial to maintain the stability and prevent degradation of Cyclo(-Ala-Ala).
[16][17]

Step-by-Step Storage Protocol:

Upon Receipt: Inspect the packaging for any damage.

Equilibrate Before Opening: Before opening for the first time, allow the container to

equilibrate to room temperature inside a desiccator.[11] This prevents condensation of

atmospheric moisture onto the hygroscopic powder.

Long-Term Storage (Lyophilized Powder): For long-term storage, keep the tightly sealed

container at -20°C or colder, protected from light.[16][17][18][19]

Short-Term Storage (Lyophilized Powder): For frequent use, storage at 2-8°C is acceptable

for shorter periods.[1][16]

Storage in Solution: Storing peptides in solution is not recommended for long periods as they

are less stable.[11][16][19] If necessary, prepare single-use aliquots in a sterile, slightly

acidic buffer (pH 5-6) and store them frozen at -20°C or colder. Avoid repeated freeze-thaw

cycles.[16][18]

Protocol: Preparation of Stock Solutions
There is no universal solvent for all peptides.[16] For Cyclo(-Ala-Ala), solubility in polar

solvents is expected.[2]

Step-by-Step Solubilization Protocol:
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Initial Solvent Choice: Begin with sterile, high-purity water.

Sonication: If the compound does not dissolve readily, sonication in a water bath can be

helpful.[11] Avoid excessive heating.

Alternative Solvents: If solubility in water is limited, organic solvents such as DMSO or

ethanol can be tested.[20] Ensure the chosen solvent is compatible with your downstream

experimental assay.

Filtration: Once dissolved, sterile-filter the solution through a 0.22 µm filter to remove any

particulates before storing or using in cell-based assays.

Workflow: From Supplier Selection to Experimental Use
The following diagram illustrates the logical workflow for procuring and utilizing Cyclo(-Ala-Ala)
in a research setting, emphasizing the critical checkpoints for quality assurance.
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Phase 1: Procurement

Phase 2: Qualification & Handling

Phase 3: Experimental Use

Define Research Need
(Purity >98%, L,L-Stereoisomer)

Identify & Screen Suppliers
(Check for CoA, Technical Data)

Criteria

Select Supplier & Purchase

Decision

Receive & Log Compound
(Batch No., Date)

Incoming Quality Control (QC)
(Verify CoA, Optional in-house analysis)

Verification

Store Appropriately
(-20°C, Desiccated)

Pass/Fail

Prepare Stock Solution
(Sterile, Aliquoted)

Perform Experiment

Use

Analyze & Interpret Data

Results

Click to download full resolution via product page

Caption: Workflow for procuring and qualifying Cyclo(-Ala-Ala).
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Conclusion: Ensuring Reproducibility in Your
Research
The quality of your starting materials directly dictates the quality and reliability of your research

outcomes. When procuring Cyclo(-Ala-Ala), a diligent approach that moves beyond simple

purchasing to include rigorous supplier qualification, careful review of analytical data, and

proper in-house handling is essential. By treating every new batch of a chemical reagent as a

critical experimental variable to be controlled, researchers can significantly enhance the

reproducibility and integrity of their scientific findings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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